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Compound of Interest

Compound Name: Cyanine3.5 NHS ester

Cat. No.: B606859

Disclaimer: No specific Safety Data Sheet (SDS) for Cyanine3.5 NHS ester is publicly
available. This guide has been compiled using data from product information sheets for
Cyanine3.5 NHS ester and a Safety Data Sheet for the closely related compound, Cyanine3
(Cy3) NHS ester.[1] The safety precautions and data presented are based on the structural and
chemical similarities between these compounds and should be considered a comprehensive
but precautionary guide. Researchers should always consult the specific documentation
provided by their supplier and perform their own risk assessment before use.

Chemical Identification and Properties

Cyanine3.5 N-hydroxysuccinimide (NHS) ester is a reactive, red fluorescent dye used for the
covalent labeling of primary and secondary amines in biomolecules such as proteins, peptides,
and oligonucleotides.[2][3][4] Its fluorescence emission lies between that of Cyanine3 and
Cyanineb.[5][6] The NHS ester moiety reacts with amine groups under mild conditions to form a

stable amide bond.

Table 1: Physical and Chemical Properties of Cyanine3.5 NHS Ester
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Property Value Source
CAS Number 2231670-85-0 [2][3]
Molecular Formula Ca2H4aN3BF404 [2][3]
Molecular Weight 741.62 g/mol [2][3]
Appearance Dark purple solid / powder [2][3]
Excitation Max. ~591 nm [2][3]
Emission Max. ~604 nm [2][3]
Extinction Coeff. 116,000 M—tcm~1 [2][3]
Quantum Yield ~0.35 [2][3]

Soluble in organic solvents
- (DMF, DMSO,
Solubility ] ] [2][3]
Dichloromethane); Insoluble in

water.

Hazard Identification and Classification

Based on the SDS for the analogous Cy3 NHS ester, Cyanine3.5 NHS ester is not classified
as a hazardous substance or mixture under the Globally Harmonized System (GHS).[1]
However, as with any laboratory chemical for which toxicological properties have not been fully
investigated, it should be handled with care. Potential hazards include:

Skin and Eye Irritation: May cause irritation upon contact.

Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.

Allergic Reaction: May cause an allergic skin reaction.[7]

Harmful if Swallowed/Inhaled/Absorbed: May be harmful if ingested, inhaled, or absorbed
through the skin.[7]

The workflow for hazard identification and subsequent action is outlined below.
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Potential Hazards Associated Risks Preventative Actions

Practice Good
Lab Hygiene

Unknown Systemic
Effects

Ingestion

Use in Ventilated

Respiratory
Tract Irritation

Inhalation of Dust Area / Fume Hood

Wear PPE
(Gloves, Goggles)

Skin/Eye Contact
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Evacuate Personnel
to Safe Area

,

Ensure Adequate
Ventilation

Wear Full PPE
(Gloves, Goggles,
Lab Coat, Respirator)

Prevent Further Leakage
(if safe to do so)

Absorb Spill with
Inert Material
(e.g., diatomite)

Collect Material into a
Closed, Suitable Container
for Disposal

Decontaminate Surfaces
with Alcohol or other
Suitable Solvent

Dispose of Waste
According to Regulations

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to the Safe Handling of Cyanine3.5
NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606859#safety-data-sheet-for-cyanine3-5-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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